Cas no 104958-79-4 (1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol)

1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol structure

104958-79-4 structure

Product Name:1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol

CAS No:104958-79-4

Molecular Formula:C₁₂H₂₃NO₈

Molecular Weight:309.313

CID:2005484

1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol Properties

Names and Identifiers

- 1,2,5-trideoxy-4-O-(beta-D-glucopyranosyl)-1,5-imino-D-arabinohexitol
- 1,2,5-trideoxy-4-O-(β-D-glucopyranosyl)-1,5-imino-D-arabinohexitol
- InChIKey： SBRQYNWRPMAGGE-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H23NO8/c14-3-5-11(6(16)1-2-13-5)21-12-10(19)9(18)8(17)7(4-15)20-12/h5-19H,1-4H2
- SMILES： OCC1NCCC(O)C1OC1OC(CO)C(O)C(O)C1O

Computed Properties

Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
XLogP3: -3.152

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Related Categories

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